Dulcitol

• CAS No.: 608-66-2
• Product Name: Dulcitol
• Molecular Formula: C6H14O6
• Molecular Weight: 182.17 g/mol
• IUPAC Name: (2R,3S,4R,5S)-hexane-1,2,3,4,5,6-hexol
• Standard InChI: InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5+,6-
• Standard InChIKey: FBPFZTCFMRRESA-GUCUJZIJSA-N
• Isomeric SMILES: C([C@H]([C@@H]([C@@H]([C@H](CO)O)O)O)O)O
• SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(CO)O)O)O)O)O
• Melting Point: 189.5°C
• Physical Description: Solid
• Description: Galactitol, also known as dulcitol or dulcose, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. Galactitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Galactitol has been found in human brain tissue, and has also been detected in most biofluids, including urine, saliva, feces, and blood. Galactitol can be biosynthesized from D-galactose; which is catalyzed by the enzyme aldose reductase. In humans, galactitol is involved in the galactose metabolism pathway. Galactitol is also involved in the metabolic disorder called the galactosemia pathway. Outside of the human body, galactitol can be found in a number of food items such as pine nut, oil palm, sapodilla, and ucuhuba. This makes galactitol a potential biomarker for the consumption of these food products. Galactitol is a potentially toxic compound.; Galactitol is an optically inactive hexitol having meso-configuration. It has a role as a metabolite, a human metabolite, an Escherichia coli metabolite and a mouse metabolite.; A naturally occurring product of plants obtained following reduction of GALACTOSE. It appears as a white crystalline powder with a slight sweet taste. It may form in excess in the lens of the eye in GALACTOSEMIAS, a deficiency of GALACTOKINASE.
• Solubility: 31,0 mg/mL at 15 °C
• Synonyms: Galactitol; Dulcite; Dulcose; Euonymit; Melampyrin; Melampyrit; NSC 1944
• PubChem Compound: 11850
• Last Modified: Nov 11 2021